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Compound of Interest

Compound Name: Acetone phenylhydrazone

Cat. No.: B1666501

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for acetone
phenylhydrazone, a compound utilized in various chemical syntheses. Due to the limited
availability of specific quantitative toxicity data for acetone phenylhydrazone, this document
also includes relevant data for its precursor compounds, acetone and phenylhydrazine, to offer
a thorough understanding of potential hazards.

Hazard Identification and Classification

Acetone phenylhydrazone is classified as a hazardous chemical. The primary hazards
associated with this compound are skin irritation, serious eye irritation, and potential respiratory
irritation.[1][2]

GHS Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Precautionary Statements:
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A comprehensive list of precautionary statements can be found in the safety data sheet and
includes recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, to wash skin
thoroughly after handling, and to wear protective gloves, clothing, eye, and face protection.[1]

Physical and Chemical Properties

While some specific physical and chemical properties for acetone phenylhydrazone are not
readily available, information for its parent compounds is provided below.

. Acetone
Property Acetone Phenylhydrazine
Phenylhydrazone

Molecular Formula CsHeO CeHsN2 CoH12N:2
Molecular Weight 58.08 g/mol [3] 108.14 g/mol 148.21 g/mol [4]

Clear, colorless Pale yellow crystals or )
Appearance o o No data available

liquid[3] oily liquid[5]
Boiling Point 56 °C (133 °F)[3] 243.5 °C No data available
Melting Point -95.6 °C (-140 °F)[3] 19.5 °C (66 °F)[5] No data available
Flash Point -20 °C (-4 °F)[3] 89 °C (192 °F)[5] No data available
Solubility Soluble in water[3] Soluble in alcohol[5] No data available

Toxicological Data

Specific quantitative toxicological data for acetone phenylhydrazone, such as LD50 and LC50
values, are not available in the reviewed literature.[2][6] Therefore, the toxicological data for the
precursor compounds are presented to provide an indication of potential hazards.
Phenylhydrazine and its derivatives are noted to be local irritants and can cause a range of
adverse health effects, including damage to the liver, kidneys, and red blood cells.[7]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://aksci.com/sds/0405CR_SDS.pdf
https://www.benchchem.com/product/b1666501?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://www.chemicalbook.com/msds/acetone-phenylhydrazone.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylhydrazine
https://nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylhydrazine
https://nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylhydrazine
https://nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylhydrazine
https://www.benchchem.com/product/b1666501?utm_src=pdf-body
https://aksci.com/sds/8097AF_SDS.pdf
https://www.chemicalbook.com/msds/acetone-phenylhydrazone.pdf
https://datasheets.scbt.com/sc-215707.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Compound Route Species LD50/LC50
Acetone Oral Rat 5800 mg/kg][8]
) 50100 mg/m3 (8
Inhalation Rat
hours)[8]

Dermal Rabbit 20000 mg/kg
Phenylhydrazine

) Oral Mouse 2100 mg/kg[7]
Hydrochloride
Intraperitoneal Rat 161 mg/kg[7]

Occupational Exposure Limits

There are no established occupational exposure limits (PEL, TLV) specifically for acetone

phenylhydrazone.[2] The following table provides the limits for acetone.

Compound Regulatory Agency Exposure Limit

Acetone OSHA (PEL)

1000 ppm (8-hour TWA)[3]

NIOSH (REL) 250 ppm (10-hour TWA)[3]

500 ppm (8-hour TWA); 750

ACGIH (TLV)

ppm (STEL)[3]

Experimental Protocol: Synthesis of Acetone

Phenylhydrazone

The synthesis of acetone phenylhydrazone is achieved through the condensation reaction of

acetone and phenylhydrazine.

Materials:

e Phenylhydrazine

e Acetone
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Glacial Acetic Acid

Water

Diethyl ether or other suitable extraction solvent

Anhydrous potassium carbonate or sodium sulfate for drying

Procedure:

In a suitable reaction vessel, dissolve phenylhydrazine in glacial acetic acid.
e Dilute the solution with water.
o Slowly add acetone to the mixture while stirring.

» Continue to stir the reaction mixture. The product, acetone phenylhydrazone, may separate
as an oily layer.

o Extract the product from the aqueous layer using a suitable organic solvent such as diethyl
ether.

» Separate the organic layer and dry it over an anhydrous drying agent (e.g., potassium
carbonate or sodium sulfate).

* Remove the solvent under reduced pressure to obtain the crude product.

e The product can be further purified by distillation under reduced pressure if necessary.
Safety and Handling Precautions

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.[6]

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

» Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or latex, with double gloving
recommended when handling phenylhydrazine).[6][9] A lab coat or chemical-resistant suit
should be worn to prevent skin contact.[9]

o Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,
use a NIOSH-approved respirator with an appropriate cartridge.[6]

Handling:

Avoid all personal contact with the chemical, including inhalation and skin contact.[7]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.

Keep away from heat, sparks, and open flames.[10]

Ground and bond containers and receiving equipment to prevent static discharge.

Storage and Disposal

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
o Keep away from incompatible materials such as strong oxidizing agents.[2]

o Protect from light and air, as phenylhydrazine and its derivatives can be sensitive to both.[7]
[10]

Disposal:

» Dispose of acetone phenylhydrazone and any contaminated materials as hazardous waste
in accordance with local, state, and federal regulations.[7]
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» One method of disposal is to dissolve the material in a combustible solvent and incinerate it
in a chemical incinerator equipped with an afterburner and scrubber.[11] Do not dispose of
down the drain or in the general waste.[12]

Emergency Procedures
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Accidental Release Measures:

o Evacuate the area and eliminate all ignition sources.[12]

o Wear appropriate personal protective equipment.

» Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[12]

e Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[12]

» Ventilate the area and wash the spill site after material pickup is complete.[12]

Visualizations
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Caption: Hazard ldentification and First Aid Response Workflow for Acetone
Phenylhydrazone.
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Caption: Recommended Laboratory Workflow for Handling Acetone Phenylhydrazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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